Cas no 2228376-10-9 (1-(5-fluoropyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-fluoropyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228376-10-9
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 6172988
• PubChem ID: 165975208
• Update Time: 2025-06-29

1-(5-fluoropyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1815105
• 2228376-10-9

• Inchi： 1S/C10H8FNO3/c11-6-1-2-8(12-5-6)10(9(14)15)3-7(13)4-10/h1-2,5H,3-4H2,(H,14,15)
• InChI Key： IOGNSTYMTDJTQQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 209.04882128g/mol
• Monoisotopic Mass: 209.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(5-fluoropyridin-2-yl)-3-oxocyclobutane-1-carboxylic acid

1-(5-Fluoropyridin-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

1-(5-Fluoropyridin-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid, identified by the CAS number 2228376-10-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery. The molecule consists of a cyclobutane ring fused with a pyridine moiety, substituted with a fluorine atom and a carboxylic acid group. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of 1-(5-fluoropyridin-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid involves a series of carefully designed reactions, including nucleophilic aromatic substitution and cycloaddition processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound, making it more accessible for research purposes. Its structure has been optimized to enhance stability and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated that 1-(5-fluoropyridin-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid exhibits potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores its potential as a lead compound for anti-cancer therapeutics.

In addition to its pharmacological applications, this compound has shown promise in other areas of research. For example, investigations into its role as a fluorescent probe for bioimaging have revealed its ability to selectively bind to certain cellular components. This property could be leveraged in diagnostic tools and real-time monitoring of physiological processes.

The unique combination of structural features in 1-(5-fluoropyridin-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid makes it an attractive candidate for further exploration. Its cyclobutane ring introduces strain that can be exploited for designing molecules with enhanced reactivity or selectivity. Furthermore, the presence of the fluorine atom enhances lipophilicity, which is beneficial for drug design.

Ongoing research is focused on understanding the stereochemical properties of this compound and how they influence its biological activity. Advanced computational methods, such as molecular docking and dynamics simulations, are being employed to predict binding affinities and optimize molecular interactions.

In conclusion, 1-(5-fluoropyridin-2-yl)-3-Oxocyclobutane-1-Carboxylic Acid, CAS number 2228376-10-9, represents a promising compound with diverse applications in medicine and materials science. Its unique structure and versatile functional groups make it an ideal candidate for further investigation, paving the way for innovative solutions in healthcare and beyond.